4-(Methoxycarbonyl)-1-benzothiophene-2-carboxylic acid
Overview
Description
“4-(Methoxycarbonyl)phenylboronic acid” is a reagent used for various chemical reactions such as the tandem-type Pd (II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence .
Synthesis Analysis
The synthesis of boron reagents like “4-(Methoxycarbonyl)phenylboronic acid” is often used in Suzuki–Miyaura coupling .Molecular Structure Analysis
The molecular structure of “4-(Methoxycarbonyl)phenylboronic acid” is C8H9BO4 .Chemical Reactions Analysis
“4-(Methoxycarbonyl)phenylboronic acid” is used in various chemical reactions, including the Suzuki-Miyaura cross-coupling reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(Methoxycarbonyl)phenylboronic acid” include a molecular weight of 179.97, a solid state at 20°C, and insolubility in water .Scientific Research Applications
Synthetic Applications and Chemical Properties
Macrocycle Synthesis : Schulz and Christoffers (2013) explored the oxidative dimerization of 4-oxotetrahydrothiophene-3-carboxylates to prepare derivatives, including bi(4-methoxycarbonyl-3-oxothiolan-2-ylidene) compounds. These derivatives showcase the thioindigo chromophore's prototype and offer insights into macrocyclic triazolophane synthesis (Schulz & Christoffers, 2013).
Activation for Amide and Ester Synthesis : Ogawa et al. (1994) demonstrated the selective activation of primary carboxylic acids, including 2-benzylmalonic acid, to synthesize corresponding amides and esters. This research highlights the compound's potential in facilitating selective chemical reactions under neutral conditions (Ogawa et al., 1994).
Protecting Group for Carboxylic Acids : Yoo et al. (1990) introduced 4-methoxy-α-methylbenzyl alcohol as a novel protecting group for carboxylic acids, demonstrating its utility in the synthesis of 4-methoxy-α-methyl benzyl esters. This process is noteworthy for its compatibility with various functional groups, offering a versatile tool for organic synthesis (Yoo, Kim Hye, & Kyu, 1990).
Functionalization and Material Science Applications
Antitumor Agent Synthesis : Mondal et al. (2003) developed a method for synthesizing 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene carboxylic acid (3-(dimethylamino)propyl)amide 4c, demonstrating the compound's potential in antitumor applications. This research underscores the compound's role in the synthesis of complex organic molecules with potential pharmacological uses (Mondal, Nogami, Asao, & Yamamoto, 2003).
Lead(II) Extraction : Hayashita et al. (1999) synthesized acyclic polyether dicarboxylic acids with pseudo-18-crown-6 frameworks for selective Pb(II) extraction, revealing the structural and functional versatility of 4-(Methoxycarbonyl)-1-benzothiophene-2-carboxylic acid derivatives in environmental applications (Hayashita et al., 1999).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-methoxycarbonyl-1-benzothiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4S/c1-15-11(14)6-3-2-4-8-7(6)5-9(16-8)10(12)13/h2-5H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZMZJQNQJIGNEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=C(SC2=CC=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid | |
CAS RN |
2228153-34-0 |
Source
|
| Record name | 4-(methoxycarbonyl)-1-benzothiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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